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Compound of Interest

Compound Name:
4-Methyl-2-

(methylamino)nicotinaldehyde

Cat. No.: B11806392

Get Quote

Physicochemical Profile & Stability
Analyte: 4-Methyl-2-(methylamino)nicotinaldehyde

CAS: 1289140-09-5

Formula: C₈H₁₀N₂O

Molecular Weight: 150.18 g/mol

pKa (Calculated): ~6.2 (Pyridine ring N) / ~10.5 (Secondary amine, though conjugation

lowers this).

Critical Stability Warning: The C3-aldehyde group is susceptible to aerobic oxidation to the

corresponding carboxylic acid (4-Methyl-2-(methylamino)nicotinic acid). Samples must be

prepared in degassed solvents and analyzed within 24 hours.

Analytical Strategy Overview
We define two distinct protocols based on the analytical goal:
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Protocol A (High-Throughput QC): A robust HPLC-UV method for assay and purity analysis

(Limit of Quantitation ~0.1%).

Protocol B (Trace Impurity Screening): A high-sensitivity LC-MS/MS method for genotoxic

impurity (GTI) screening or trace residue analysis (Limit of Quantitation ~1-5 ng/mL).

Sample Matrix
(API or Reaction Mix) Target Concentration?

Protocol A: HPLC-UV
(Assay/Purity >0.1%)High Conc

Protocol B: LC-MS/MS
(Trace Impurity <10 ppm)

Trace Level

Diluent: ACN:Buffer
(Neutral pH)

Quantification & Reporting

Diluent: 0.1% Formic Acid
(Acidic pH)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate analytical workflow based on sensitivity

requirements.

Protocol A: HPLC-UV (Assay & Purity)
Scope: Routine quality control, synthesis monitoring, and purity assessment. Rationale: The

conjugated pyridine-aldehyde system provides a strong chromophore. A phosphate buffer at pH

6.5 is selected to ensure the amine is partially protonated but suppresses silanol activity on the

column, minimizing tailing.

Instrument Parameters
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Parameter Setting

Column
Phenomenex Kinetex EVO C18 (250 × 4.6 mm,

5 µm) or equivalent base-deactivated column.

Mobile Phase A 20 mM Potassium Phosphate Buffer (pH 6.5)

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp 30°C

Detection UV @ 230 nm (Primary), 254 nm (Secondary)

Injection Vol 10 µL

Gradient Program
Time (min) % Mobile Phase A % Mobile Phase B

0.0 90 10

15.0 40 60

20.0 40 60

20.1 90 10

25.0 90 10

Sample Preparation
Stock Solution: Dissolve 10 mg of standard in 10 mL of Acetonitrile:Water (50:50). (Conc:

1000 µg/mL).

Working Standard: Dilute Stock to 50 µg/mL using Mobile Phase A.

Stability Note: Store stock solutions at 4°C in amber vials. Discard after 48 hours to prevent

aldehyde oxidation.

Protocol B: LC-MS/MS (Trace Analysis)
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Scope: Quantifying trace levels of the aldehyde in drug substances (API) or biological matrices.

Rationale: Electrospray Ionization (ESI) in positive mode is highly efficient for the basic

methylamino group. Ammonium formate is used to maintain ionization while ensuring volatility.

Instrument Parameters
Parameter Setting

System
Triple Quadrupole LC-MS/MS (e.g., Agilent 6400

or Sciex QTRAP)

Ion Source ESI Positive (ESI+)

Column Waters XBridge C18 (100 × 2.1 mm, 3.5 µm)

Mobile Phase A
10 mM Ammonium Formate + 0.1% Formic Acid

in Water

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Flow Rate 0.3 mL/min

MS/MS Transitions (MRM Mode)
Precursor Ion (Q1): 151.1 m/z [M+H]⁺

Quantifier Ion (Q3): 120.1 m/z (Loss of -OCH₃ or methylamine fragment)

Qualifier Ion (Q3): 92.1 m/z (Pyridine ring fragment)

Collision Energy: Optimized per instrument (Start at 15-25 eV).

Validation Criteria (ICH Q2 R1/R2)
To ensure "Trustworthiness" as required, the method must meet these self-validating criteria

before routine use:
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Validation Parameter Acceptance Criteria Troubleshooting

System Suitability Tailing Factor (T) < 1.5

If T > 1.5, increase buffer

concentration or column

temperature.

Linearity (R²)
> 0.999 over 50-150% target

conc.

If non-linear, check detector

saturation at high conc.

Precision (RSD) < 2.0% (n=6 injections)

High RSD often indicates

autosampler stability issues

(oxidation).

Accuracy (Recovery) 98.0% – 102.0%

Low recovery suggests

degradation during prep. Keep

samples cold.

LOD (Signal-to-Noise) S/N > 3:1

For LC-MS, ensure source is

clean; amine background can

be high.

Mechanistic Troubleshooting: The Aldehyde Risk
The primary failure mode for this analysis is the in situ oxidation of the aldehyde.

4-Methyl-2-(methylamino)
nicotinaldehyde
(Target Analyte)

Oxidation (Air/Light)

4-Methyl-2-(methylamino)
nicotinic acid

(Artifact Peak)

+ O2

PREVENTION:
1. Use Amber Glass
2. Degas Solvents

3. Keep at 4°C
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Figure 2: Degradation pathway showing the conversion of the target aldehyde to its carboxylic

acid form, which elutes earlier in Reverse Phase chromatography.

Correction Strategy: If an unknown peak appears at a Relative Retention Time (RRT) of ~0.85-

0.90, it is likely the oxidized acid. Confirm by injecting a forced degradation sample (analyte +

3% H₂O₂). If the main peak drops and the RRT 0.90 peak grows, your sample preparation must

be performed under inert atmosphere (Nitrogen purge).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of-4-methyl-2-methylamino-nicotinaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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